methyl 2-[(cyclohexylcarbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate
methyl 2-[(cyclohexylcarbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1079311
InChI:
InChI=1S/C15H21NO3S/c1-9-10(2)20-14(12(9)15(18)19-3)16-13(17)11-7-5-4-6-8-11/h11H,4-8H2,1-3H3,(H,16,17)
SMILES:
CC1=C(SC(=C1C(=O)OC)NC(=O)C2CCCCC2)C
Molecular Formula:
C15H21NO3S
Molecular Weight:
295.4 g/mol
methyl 2-[(cyclohexylcarbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate
CAS No.:
Inhibitors
Cat. No.: VC1079311
Molecular Formula: C15H21NO3S
Molecular Weight: 295.4 g/mol
* For research use only. Not for human or veterinary use.
![methyl 2-[(cyclohexylcarbonyl)amino]-4,5-dimethyl-3-thiophenecarboxylate -](/images/no_structure.jpg)
| Molecular Formula | C15H21NO3S |
|---|---|
| Molecular Weight | 295.4 g/mol |
| IUPAC Name | methyl 2-(cyclohexanecarbonylamino)-4,5-dimethylthiophene-3-carboxylate |
| Standard InChI | InChI=1S/C15H21NO3S/c1-9-10(2)20-14(12(9)15(18)19-3)16-13(17)11-7-5-4-6-8-11/h11H,4-8H2,1-3H3,(H,16,17) |
| Standard InChI Key | BFSIOOWUTZHXGI-UHFFFAOYSA-N |
| SMILES | CC1=C(SC(=C1C(=O)OC)NC(=O)C2CCCCC2)C |
| Canonical SMILES | CC1=C(SC(=C1C(=O)OC)NC(=O)C2CCCCC2)C |
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